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Compound of Interest

Compound Name: 3,5-Dichloro-4-methylpyridine

Cat. No.: B009390 Get Quote

An In-depth Technical Guide on 3,5-Dichloro-4-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides core information regarding the chemical compound 3,5-Dichloro-4-
methylpyridine, also known as 3,5-Dichloro-4-picoline. The primary focus of this guide is to

present its fundamental molecular properties.

Core Molecular Data
The fundamental properties of 3,5-Dichloro-4-methylpyridine are summarized below. This

data is essential for any experimental design, synthesis, or analysis involving this compound.

Property Value

Molecular Formula C6H5Cl2N[1][2][3]

Molecular Weight 162.02 g/mol [1][2]

Monoisotopic Mass 160.9799046 Da[3][4]

CAS Number 100868-46-0[1][2][3]

Compound Identification
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A visual representation of the key identifiers for 3,5-Dichloro-4-methylpyridine is provided

below to facilitate quick reference.

Key Properties

3,5-Dichloro-4-methylpyridine

Formula: C6H5Cl2N

MW: 162.02 g/mol

CAS: 100868-46-0

Click to download full resolution via product page

Key Identifiers for 3,5-Dichloro-4-methylpyridine

Experimental Protocols
Detailed experimental protocols for the synthesis of 3,5-Dichloro-4-methylpyridine can be

found in the chemical literature. One common method involves the reaction of 3,5-

dichloropyridine with an appropriate methylating agent. A generalized workflow for such a

synthesis is outlined below.
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Start: Reactants

Dissolve 3,5-dichloropyridine
in an appropriate solvent (e.g., THF)

Cool the solution to a low
temperature (e.g., -78°C)

Add a strong base (e.g., LDA)
to deprotonate the pyridine ring

Introduce a methylating agent
(e.g., methyl iodide)

Quench the reaction

Purify the product
(e.g., chromatography, recrystallization)

End: 3,5-Dichloro-4-methylpyridine

Click to download full resolution via product page

Generalized Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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